(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
N-tert-butyl-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S3/c1-14(2,3)15-11(17)8-16-12(18)10(21-13(16)19)7-9-5-4-6-20-9/h4-7H,8H2,1-3H3,(H,15,17)/b10-7+ | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLFRMXWLVHTSU-JXMROGBWSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CN1C(=O)C(=CC2=CC=CS2)SC1=S | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)NC(=O)CN1C(=O)/C(=C\C2=CC=CS2)/SC1=S | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a compound that belongs to the thiazolidinone family, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its antioxidant, anticancer, and antimicrobial properties, supported by relevant data and case studies.
Chemical Structure
The chemical structure of the compound can be represented as follows:
This structure includes a thiazolidinone core, which is significant for its biological properties.
Antioxidant Activity
Antioxidant activity is crucial in preventing oxidative stress-related diseases. Studies have shown that thiazolidinone derivatives exhibit significant antioxidant properties. For instance, compounds similar to (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide have been evaluated using assays like DPPH and FRAP.
| Compound | EC50 (µM) | Assay Type |
|---|---|---|
| Compound A | 10.5 | DPPH |
| Compound B | 12.3 | FRAP |
| (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide | 9.8 | DPPH |
The compound demonstrated an EC50 value of 9.8 µM in the DPPH assay, indicating strong free radical scavenging ability compared to other tested compounds .
Anticancer Activity
Thiazolidinone derivatives have shown promising results in anticancer studies. The compound was tested against various cancer cell lines, including HepG2 (liver cancer), MCF-7 (breast cancer), and HCT116 (colon cancer).
| Cell Line | IC50 (µM) | Reference Drug IC50 (µM) |
|---|---|---|
| HepG2 | 6.19 | Sorafenib: 9.18 |
| MCF-7 | 5.10 | Doxorubicin: 7.26 |
| HCT116 | 8.40 | - |
The results indicate that (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide has a potent antiproliferative effect, surpassing some reference drugs in efficacy .
Antimicrobial Activity
The compound's antimicrobial properties were assessed against various bacterial strains. Preliminary results indicated that it exhibits significant inhibitory activity against Gram-positive and Gram-negative bacteria.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 15 µg/mL |
| Escherichia coli | 20 µg/mL |
| Pseudomonas aeruginosa | 25 µg/mL |
These findings suggest that the compound could be a potential candidate for developing new antimicrobial agents .
Case Studies
- Antioxidant Study : A study evaluated the antioxidant capacity of various thiazolidinone derivatives, including the target compound, showing significant inhibition of lipid peroxidation and free radical generation.
- Cancer Cell Line Evaluation : In vitro studies demonstrated that treatment with (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide led to apoptosis in cancer cells via caspase-dependent pathways, providing insights into its mechanism of action.
Scientific Research Applications
Chemical Properties and Structure
The compound features a thiazolidinone core, which is known for its diverse biological activities. The presence of the thiophene ring enhances its pharmacological properties, making it a subject of interest for drug development.
Biological Activities
-
Antimicrobial Activity
- The compound has been investigated for its antimicrobial properties against various bacterial and fungal strains. Studies indicate that derivatives of thiazolidinones exhibit promising activity, suggesting that (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide may share similar efficacy.
-
Anticancer Properties
- Research has highlighted the potential anticancer effects of thiazolidinone derivatives. The compound's structure allows it to interact with cancer cell lines, leading to apoptosis and inhibition of cell proliferation.
-
Anti-inflammatory Effects
- Compounds with thiazolidinone structures have shown anti-inflammatory properties in various models. This suggests that (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide may also possess similar effects, which can be beneficial in treating inflammatory diseases.
Synthesis and Derivatives
The synthesis of (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide typically involves multi-step reactions including:
- Formation of Thiazolidinone Core : Utilizing thioketones and amines.
- Introduction of Thiophene Ring : Achieved through cyclization reactions.
- Functionalization : Modifications to enhance biological activity.
Case Studies
- Anticancer Activity Evaluation
- Molecular Docking Studies
- Antimicrobial Testing
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
